Cas no 2386931-05-9 (Benzene, 1-bromo-5-chloro-4-iodo-2-nitro-)

• Product Name: Benzene, 1-bromo-5-chloro-4-iodo-2-nitro-
• CAS No: 2386931-05-9
• MF: C₆H₂BrClINO₂
• MW: 362.347052097321
• CID: 5340933
• Update Time: 2026-03-10

Benzene, 1-bromo-5-chloro-4-iodo-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-5-chloro-4-iodo-2-nitro-

• Inchi： 1S/C6H2BrClINO2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H
• InChI Key： MHABBTUJERNBQR-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(Cl)=C(I)C=C1[N+]([O-])=O

Additional information on Benzene, 1-bromo-5-chloro-4-iodo-2-nitro-

Compound CAS No. 2386931-05-9: Benzene, 1-bromo-5-chloro-4-iodo-2-nitro

Benzene, 1-bromo-5-chloro-4-iodo-2-nitro is a highly substituted aromatic compound with a unique combination of functional groups attached to the benzene ring. This compound is identified by its CAS number 2386931-05-9, which uniquely identifies it in chemical databases and literature. The structure of this compound features bromine, chlorine, iodine, and a nitro group attached to the benzene ring at specific positions, making it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of Benzene, 1-bromo-5-chloro-4-iodo-2-nitro involves a series of substitution reactions on the benzene ring. The presence of multiple halogens (bromine, chlorine, and iodine) and the nitro group introduces significant electronic effects on the aromatic system. These effects influence the reactivity of the compound in various chemical reactions, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of complex heterocyclic compounds and bioactive molecules.

The physical properties of this compound are heavily influenced by its substituents. The nitro group is strongly electron-withdrawing, which increases the reactivity of the benzene ring towards electrophilic substitution reactions. The halogens, particularly iodine and bromine, introduce additional electronic effects due to their varying electronegativities. These properties make Benzene, 1-bromo-5-chloro-4-iodo-2-nitro an interesting subject for both theoretical and experimental studies in aromatic chemistry.

In terms of applications, this compound has been explored in recent research for its potential in materials science. The combination of halogens and the nitro group makes it suitable for use in the development of advanced materials such as sensors and organic semiconductors. For instance, studies have shown that derivatives of this compound can exhibit unique electronic properties when incorporated into polymer-based materials.

The chemical stability of Benzene, 1-bromo-5-chloro-4-iodo-2-nitro under various conditions has also been a topic of interest. Recent investigations have demonstrated that the compound exhibits good thermal stability up to certain temperatures, making it suitable for high-temperature applications. However, its reactivity towards nucleophilic aromatic substitution reactions under specific conditions highlights the need for careful handling during synthesis and storage.

In conclusion, Benzene, 1-bromo-5-chloro-4-ioto-dio-nitro (CAS No. 2386931–05–9) is a multifunctional aromatic compound with significant potential in organic synthesis and materials science. Its unique combination of substituents provides a rich platform for exploring novel chemical reactions and applications. As research continues to uncover new insights into its properties and uses, this compound is expected to play an increasingly important role in both academic and industrial settings.